Cas no 701911-46-8 (1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
• CAS No: 701911-46-8
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD02253752
• CID: 557329
• PubChem ID: 329776411
• Update Time: 2025-04-19

1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
• 1-ethyl-3,5-dimethylpyrazole-4-carbaldehyde
• 1H-Pyrazole-4-carboxaldehyde,1-ethyl-3,5-dimethyl-
• 1-ethyl-3,5-dimethyl-1H-pyrazol-4-carbaldehyde
• 1-ethyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde(SALTDATA: FREE)
• 3,5-dimethyl-1-ethyl-1h-pyrazole-4-carboxaldehyde
• 4-formyl-1-ethyl-3,5-dimethylpyrazole
• AC1MKHV9
• AG-G-73993
• CTK5D1977
• ST058718
• A9270
• DTXSID40390119
• NDKOKWXOWTVYJR-UHFFFAOYSA-N
• 1H-Pyrazole-4-carboxaldehyde, 1-ethyl-3,5-diMethyl- (9CI)
• SCHEMBL3322655
• AS-67397
• 1-ethyl-3,5-dimethyl-1h-pyrazole-4-carboxaldehyde
• BP-10568
• FT-0687733
• EN300-65738
• 1-Ethyl-3,5-Dimethyl-1H-pyrazole-4-carbaldehyde, AldrichCPR
• W17393
• 701911-46-8
• Z444877434
• AMY33043
• SY017762
• AKOS000303067
• CS-W010950
• MFCD02253752
• BB 0219273
• STK315883
• ALBB-000344

• MDL： MFCD02253752
• Inchi： 1S/C8H12N2O/c1-4-10-7(3)8(5-11)6(2)9-10/h5H,4H2,1-3H3
• InChI Key： NDKOKWXOWTVYJR-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=NN(CC)C=1C

Computed Properties

• Exact Mass: 152.09506
• Monoisotopic Mass: 152.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9A^2
• Molecular Weight: 152.19
• XLogP3: 0.8

Experimental Properties

• Density: 1.06±0.1 g/cm3 (20 ºC 760 Torr)
• Boiling Point: 255 ℃ at 760 mmHg
• Flash Point: 108.0±25.9℃
• Refractive Index: 1.5176 (589.3 nm 20℃)
• PSA: 34.89
• LogP: 1.33230

1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes